N-(2-{[2,3'-bithiophene]-5-yl}ethyl)-1,3-benzothiazole-6-carboxamide

• IUPAC Name: N-[2-(5-thiophen-3-ylthiophen-2-yl)ethyl]-1,3-benzothiazole-6-carboxamide
• InChI: InChI=1S/C18H14N2OS3/c21-18(12-1-3-15-17(9-12)23-11-20-15)19-7-5-14-2-4-16(24-14)13-6-8-22-10-13/h1-4,6,8-11H,5,7H2,(H,19,21)
• InChI Key: IXPNJFITEZZXOC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1C(=O)NCCC3=CC=C(S3)C4=CSC=C4)SC=N2
• Molecular Formula: C18H14N2OS3
• Molecular Weight: 370.5 g/mol

Description

“N-(2-{[2,3’-bithiophene]-5-yl}ethyl)-1,3-benzothiazole-6-carboxamide” is a complex organic compound. The compound likely contains a bithiophene unit, which is a type of organic compound with a structure based on two thiophene rings.

Synthesis Analysis

The synthesis of similar compounds often involves polymerization reactions. For instance, 2,2’-bithiophene and thieno[3,2-b]thiophene have been polymerized separately with bis(2,3-dialkylthienyl)benzo[1,2-b:4,5-b’]dithiophene by Stille coupling reactions to afford new conjugated polymers.

Molecular Structure Analysis

The molecular structure of this compound is likely complex due to the presence of multiple rings and functional groups. The bithiophene unit, for example, is a five-membered ring containing four carbon atoms and one sulfur atom.

Chemical Reactions Analysis

The chemical reactions involving this compound could be complex and varied. For instance, bithiophene and thienothiophene were polymerized separately with bis(2,3-dialkylthienyl)benzo[1,2-b:4,5-b’]dithiophene by Stille coupling reactions.

Scientific Research Applications

Synthesis and Characterization

N-(2-{[2,3'-bithiophene]-5-yl}ethyl)-1,3-benzothiazole-6-carboxamide and its derivatives have been synthesized and characterized in various studies. For example, a study reported the synthesis and characterization of related benzothiazole compounds, highlighting the importance of spectroscopic techniques in confirming compound structures (Sarkar, 2017).

Photo-Physical Properties

Research has focused on the photo-physical properties of benzothiazole derivatives. A study investigated the effects of solvent polarity on the absorption-emission properties of such compounds, revealing their potential in fluorescence applications (Padalkar et al., 2011).

Reactivity and Transformations

The reactivity of benzothiazole compounds has been extensively studied. For instance, research on the synthesis and reactivity of related compounds highlighted various electrophilic substitution reactions, demonstrating their versatility in chemical transformations (Aleksandrov & El’chaninov, 2017).

Antimicrobial and Antifungal Activity

Several studies have explored the antimicrobial and antifungal activities of benzothiazole derivatives. For instance, research on novel benzothiazole compounds reported promising antibacterial and antifungal properties, underscoring their potential in developing new antimicrobial agents (Patel et al., 2011).

Safety and Hazards

The safety data sheet for 2,2’-bithiophene indicates that it is considered hazardous by the 2012 OSHA Hazard Communication Standard. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Future Directions

The future directions for research on this compound could involve further exploration of its synthesis, properties, and potential applications. For instance, bithiophene and thienothiophene-based polymers have been studied for their potential use in organic field-effect transistor applications.